N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide

• Molecular Formula: C21H15F3N2O4
• Molecular Weight: 416.3 g/mol
• IUPAC Name: N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C21H15F3N2O4/c1-28-14-7-3-12(4-8-14)17-16(11-25)19(26-20(27)21(22,23)24)30-18(17)13-5-9-15(29-2)10-6-13/h3-10H,1-2H3,(H,26,27)
• InChI Key: JYMOACSFGZCDHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(OC(=C2C#N)NC(=O)C(F)(F)F)C3=CC=C(C=C3)OC

Description

N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide is a complex organic compound characterized by its unique structure, which includes a furan ring substituted with cyano and methoxyphenyl groups, and a trifluoroacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide typically involves multi-step organic reactionsThe final step involves the incorporation of the trifluoroacetamide group under specific reaction conditions, such as the use of trifluoroacetic anhydride in the presence of a base .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to scale up the production while maintaining the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the cyano group or other functional groups within the molecule.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction can lead to the formation of amines or other reduced derivatives.

Scientific Research Applications

N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases, given its ability to interact with biological targets.

Industry: It is used in the development of new materials with specific properties, such as improved stability or reactivity

Mechanism of Action

The mechanism by which N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide exerts its effects involves its interaction with molecular targets, such as enzymes or receptors. The cyano and trifluoroacetamide groups play a crucial role in these interactions, potentially inhibiting or activating specific pathways. Detailed studies using techniques like nuclear magnetic resonance (NMR) and mass spectrometry help elucidate these mechanisms .

Comparison with Similar Compounds

Similar Compounds

N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-acetamide: Similar structure but lacks the trifluoro group, which may affect its reactivity and interactions.

N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroethanamide: Slightly different structure with an ethanamide group, leading to variations in its chemical properties.

Uniqueness

The presence of the trifluoroacetamide group in N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]-2,2,2-trifluoroacetamide makes it unique compared to similar compounds. This group enhances its stability and reactivity, making it a valuable compound for various applications .